![molecular formula C8H7ClO3 B1347048 4-Chloro-2-methoxybenzoic acid CAS No. 57479-70-6](/img/structure/B1347048.png)
4-Chloro-2-methoxybenzoic acid
Overview
Description
4-Chloro-2-methoxybenzoic acid is a chemical compound with the molecular formula C8H7ClO3 . It appears as a white to light brown fine crystalline powder . This compound has been used in the synthesis of (2-(4-chloro-2-methoxybenzoyl)-1′H-1,3′-bipyrrol-2′-yl)(2-methoxyphenyl)methanone .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom, a methoxy group, and a carboxylic acid group . The molecular weight of this compound is 186.59 .Chemical Reactions Analysis
The anion of this compound forms complexes with Mn2+, Co2+, Ni2+, Cu2+, and Zn2+ . More detailed information about its chemical reactions was not found in the search results.Physical And Chemical Properties Analysis
This compound has a melting point of 146-148 °C (lit.) . It is soluble in methanol . The compound’s density is roughly estimated to be 1.3245, and its refractive index is estimated to be 1.5250 .Scientific Research Applications
Synthesis and Chemical Properties
4-Chloro-2-methoxybenzoic acid is utilized in the synthesis of various compounds with potential biological activities. For instance, its derivative incorporating a morpholine moiety demonstrated a significant molluscicidal effect, highlighting its potential in developing pest control agents (Duan et al., 2014). Moreover, its anionic form has been used to form complexes with transition metals (Mn2+, Co2+, Ni2+, Cu2+, and Zn2+), producing polycrystalline solids that exhibit unique thermal, spectral, and magnetic properties, suggesting their application in material science and catalysis (W. Ferenc et al., 2006).
Analytical and Environmental Applications
This compound derivatives are essential in environmental analysis, particularly as active ingredients in pesticides. The study of these derivatives is crucial for understanding their environmental impact and developing methods to detect and degrade pesticide residues, thus mitigating their detrimental effects on ecosystems (I. Maga et al., 2021). Additionally, the electrochemical degradation of chlorobenzoic herbicides, including those related to this compound, has been explored, emphasizing the peroxi-coagulation method's effectiveness in depolluting acidic aqueous mediums. This research underlines the compound's role in advancing green chemistry and environmental remediation strategies (E. Brillas et al., 2003).
Pharmaceutical and Material Science
The compound's derivatives have shown promise in pharmaceutical applications, such as in the synthesis of 1,3,4-oxadiazole derivatives bearing a 5-chloro-2-methoxyphenyl moiety, demonstrating significant antibacterial and antifungal activities. This suggests the potential for developing new antimicrobial agents (Basavapatna N. Prasanna Kumar et al., 2013). Furthermore, in material science, this compound has been implicated in the functionalization of multiwalled carbon nanotubes (MWNTs), enhancing the compatibility of MWNTs with polymeric matrices and opening avenues for creating advanced nanocomposites (H. Lee et al., 2005).
Safety and Hazards
4-Chloro-2-methoxybenzoic acid is classified as a combustible solid . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves and dust masks, should be used when handling this compound .
Mechanism of Action
Target of Action
The primary targets of 4-Chloro-2-methoxybenzoic acid are metal ions, specifically Mn 2+ , Co 2+ , Ni 2+ , Cu 2+ , and Zn 2+ . These metal ions play crucial roles in various biological processes, including enzymatic reactions, signal transduction, and maintaining structural integrity of proteins and nucleic acids.
Mode of Action
This compound interacts with its targets by forming complexes with the aforementioned metal ions . The formation of these complexes can influence the biochemical pathways in which these metal ions are involved, leading to changes in cellular processes.
Biochemical Pathways
Similarly, Cu 2+ and Zn 2+ are essential for the function of superoxide dismutase, an enzyme that protects the cell from oxidative damage .
Pharmacokinetics
Its solubility in methanol suggests that it may be absorbed in the body when administered orally
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific biochemical pathways it influences. By forming complexes with metal ions, it may alter the function of enzymes and other proteins, leading to changes in cellular processes. For instance, it has been used in the synthesis of certain compounds, indicating its potential role in chemical reactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other ions or molecules can affect its ability to form complexes with metal ions. Moreover, its stability and efficacy may be influenced by storage conditions .
properties
IUPAC Name |
4-chloro-2-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFEYMXHWIHFRBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10206091 | |
Record name | 4-Chloro-o-anisic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10206091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57479-70-6 | |
Record name | 4-Chloro-2-methoxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57479-70-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-o-anisic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057479706 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-o-anisic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10206091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-o-anisic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.219 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of 4-chloro-2-methoxybenzoic acid in coordination chemistry?
A1: this compound exhibits promising potential as a ligand in the synthesis of metal complexes. This is evident from its successful coordination with various transition metal ions like Mn(II), Co(II), Ni(II), Cu(II), and Zn(II) . Additionally, research demonstrates its ability to form stable complexes with lanthanides in the presence of a secondary ligand, 1,10-phenanthroline . These findings suggest potential applications in developing novel materials with unique properties.
Q2: Is there an efficient method for synthesizing this compound?
A2: Yes, a novel synthetic pathway for this compound has been developed, achieving a high yield and purity. The method involves a four-step process starting from 4-chlorophenol. It involves acylation, Fries rearrangement, O-methylation, and finally, oxidation to achieve the desired product with a 54.1% overall yield and 98.2% purity . This efficient synthesis provides a valuable pathway for further research and potential industrial applications of this compound.
Q3: Have the thermal properties of this compound complexes been investigated?
A3: Research indicates that the thermal decomposition kinetics of lanthanide complexes containing this compound and 1,10-phenanthroline have been studied . While specific details about the findings aren't available in the abstract, this suggests an interest in understanding the thermal stability of these complexes, potentially for applications requiring specific thermal properties.
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